Cas no 101144-24-5 (a-D-Glucopyranoside, methyl4-deoxy-4-[[(1R,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-)

a-D-Glucopyranoside, methyl4-deoxy-4-[[(1R,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]- structure
101144-24-5 structure
Product Name:a-D-Glucopyranoside, methyl4-deoxy-4-[[(1R,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-
CAS No:101144-24-5
MF:C14H25NO9
MW:351.349605321884
CID:199742
PubChem ID:127767
Update Time:2025-04-19

a-D-Glucopyranoside, methyl4-deoxy-4-[[(1R,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]- Chemical and Physical Properties

Names and Identifiers

    • a-D-Glucopyranoside, methyl4-deoxy-4-[[(1R,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl]amino]-
    • (1S,2S,3R,6R)-6-[[(2S,3S,4S,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-methoxyoxan-3-yl]amino]-4-(hydroxymethyl)cyclohex-4-ene-1,2,3-triol
    • 6-hydroxy-methyl 1'-epiacarviosin
    • 6-Hmecv
    • alpha-D-Glucopyranoside, methyl 4-deoxy-4-((4,5,6-trihydroxy-3-(hydroxymethyl)-2-cyclohexen-1-yl)amino)-, (1R-(1alpha,4beta,5alpha,6beta))-
    • methyl 4-deoxy-4-{[(1R,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]amino}-alpha-D-glucopyranoside
    • DTXSID70143751
    • 6-Hydroxy-methyl 1/'-epiacarviosin
    • SCHEMBL5158177
    • 101144-24-5
    • Inchi: 1S/C14H25NO9/c1-23-14-13(22)11(20)8(7(4-17)24-14)15-6-2-5(3-16)9(18)12(21)10(6)19/h2,6-22H,3-4H2,1H3/t6-,7-,8-,9-,10+,11+,12+,13-,14+/m1/s1
    • InChI Key: UQSNMDDZJRJJQN-PEQZYJMFSA-N
    • SMILES: O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)N[C@@H]1C=C(CO)[C@H]([C@@H]([C@H]1O)O)O)O)O)OC

Computed Properties

  • Exact Mass: 351.152931g/mol
  • Monoisotopic Mass: 351.152931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 351.35g/mol
  • XLogP3: -4.2
  • Topological Polar Surface Area: 172Ų
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